Cas no 1160574-62-8 (Methyl 3-Bromo-4-chloro-5-fluorobenzoate)
1160574-62-8 structure
Product Name:Methyl 3-Bromo-4-chloro-5-fluorobenzoate
CAS No:1160574-62-8
MF:C8H5BrClFO2
MW:267.479504346848
MDL:MFCD11846086
CID:1089136
PubChem ID:50997976
Update Time:2025-04-20
Methyl 3-Bromo-4-chloro-5-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-bromo-4-chloro-5-fluorobenzoate
- AK139020
- FCH1406220
- ST2407198
- AX8260625
- Benzoic acid, 3-bromo-4-chloro-5-fluoro-, methyl ester
- 1160574-62-8
- MFCD11846086
- SY115167
- DB-417133
- Methyl3-Bromo-4-chloro-5-fluorobenzoate
- AKOS022174495
- CS-13013
- CS-W022825
- DTXSID30679228
- DTXCID00629977
- Methyl 3-Bromo-4-chloro-5-fluorobenzoate
-
- MDL: MFCD11846086
- Inchi: 1S/C8H5BrClFO2/c1-13-8(12)4-2-5(9)7(10)6(11)3-4/h2-3H,1H3
- InChI Key: XRJVAGJSNGAQKU-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=CC(C(=O)OC)=C1)F)Cl
Computed Properties
- Exact Mass: 265.91455g/mol
- Monoisotopic Mass: 265.91455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.2
Methyl 3-Bromo-4-chloro-5-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159511-5g |
methyl 3-bromo-4-chloro-5-fluorobenzoate |
1160574-62-8 | 95% | 5g |
$153 | 2021-06-16 | |
| Chemenu | CM159511-10g |
methyl 3-bromo-4-chloro-5-fluorobenzoate |
1160574-62-8 | 95% | 10g |
$234 | 2021-06-16 | |
| Chemenu | CM159511-25g |
methyl 3-bromo-4-chloro-5-fluorobenzoate |
1160574-62-8 | 95% | 25g |
$421 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AI305-200mg |
Methyl 3-Bromo-4-chloro-5-fluorobenzoate |
1160574-62-8 | 95+% | 200mg |
113.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AI305-5g |
Methyl 3-Bromo-4-chloro-5-fluorobenzoate |
1160574-62-8 | 95+% | 5g |
1330.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AI305-1g |
Methyl 3-Bromo-4-chloro-5-fluorobenzoate |
1160574-62-8 | 95+% | 1g |
342.0CNY | 2021-07-17 | |
| Alichem | A015009171-250mg |
Methyl 3-bromo-4-chloro-5-fluorobenzoate |
1160574-62-8 | 97% | 250mg |
$499.20 | 2023-09-04 | |
| Alichem | A015009171-500mg |
Methyl 3-bromo-4-chloro-5-fluorobenzoate |
1160574-62-8 | 97% | 500mg |
$815.00 | 2023-09-04 | |
| Alichem | A015009171-1g |
Methyl 3-bromo-4-chloro-5-fluorobenzoate |
1160574-62-8 | 97% | 1g |
$1534.70 | 2023-09-04 | |
| Apollo Scientific | PC502099-1g |
Methyl 3-bromo-4-chloro-5-fluorobenzoate |
1160574-62-8 | 96% | 1g |
£30.00 | 2024-05-23 |
Methyl 3-Bromo-4-chloro-5-fluorobenzoate Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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